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Compound of Interest

Compound Name: Preladenant-d3

cat. No.: B12417975

An In-depth Technical Guide to the Chemical Properties and Stability of Preladenant-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Preladenant-d3 is the deuterated analog of Preladenant, a potent and highly selective
antagonist of the adenosine A2A receptor.[1] As a stable isotope-labeled compound,
Preladenant-d3 serves as an invaluable tool in pharmaceutical research and development,
particularly in pharmacokinetic studies, therapeutic drug monitoring, and as an internal
standard for quantitative bioanalysis.[1] This technical guide provides a comprehensive
overview of the chemical properties and stability of Preladenant-d3, including detailed
experimental protocols and an examination of its mechanism of action.

Chemical Properties of Preladenant-d3

The fundamental chemical and physical properties of Preladenant-d3 are summarized in the
tables below. While specific experimental data for the melting and boiling points of
Preladenant-d3 are not readily available in the public domain, the properties of its non-
deuterated parent compound, Preladenant, are provided for reference.

Table 1: General Chemical Properties of Preladenant-d3
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Property Value Source(s)
Molecular Formula C25H26D3No03 [1]
Molecular Weight 506.57 g/mol [1]
Appearance White to off-white solid [2]
CAS Number 1346599-84-5 [1]

Table 2: Structural Information of Preladenant-d3 and Parent Compound

Identifier

Value

Compound

IUPAC Name

2-(2-Furanyl)-7-[2-[4-[4-[2-
(methoxy-d3)ethoxy]phenyl]-1-
piperazinyllethyl]-7H-
pyrazolo[4,3-e][3][4]
[5]triazolo[1,5-c]pyrimidin-5-

amine

Preladenant-d3

SMILES

NC1=NC(N(CCN2CCN(C3=C
C=C(OCCOC([2H])([2H])
[2H])C=C3)CC2)N=C4)=C4C5
=NC(C6=CC=C06)=NN15

Preladenant-d3

InChl

InChl=1S/C25H29N903/c1-
35-15-16-36-19-6-4-18(5-7-
19)32-11-8-31(9-12-32)10-13-
33-23-20(17-27-33)24-28-
22(21-3-2-14-37-21)30-
34(24)25(26)29-23/h2-
7,14,17H,8-13,15-16H2,1H3,
(H2,26,29)

Preladenant

InChlKey

DTYWJIKSSUANMHD-
UHFFFAOYSA-N

Preladenant

Table 3: Solubility Data
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Solvent Solubility Source(s)
DMSO =>7.3 mg/mL [6]
Water Insoluble [4]
Ethanol Insoluble [4]

Stability Profile

Understanding the stability of Preladenant-d3 is critical for its proper handling, storage, and
use in experimental settings. This section details its known degradation pathways, based on
studies of the parent compound, and provides recommendations for storage and handling.

Degradation Pathways

Forced degradation studies on the parent compound, Preladenant (SCH 420814), have
identified several degradation products under various stress conditions, including hydrolysis,
oxidation, heat, and photolysis. A study utilizing liquid chromatography-tandem mass
spectrometry (LC-MS/MS) and Fourier Transform (FT) MS successfully characterized a total of
ten degradation products. This information is crucial for developing stability-indicating analytical
methods and for understanding the potential impurities that may arise during manufacturing
and storage.

Recommended Storage Conditions and Shelf Life

To ensure the integrity of Preladenant-d3, proper storage is essential. The following
recommendations are based on available data for the parent compound and general best
practices for complex organic molecules.

e Solid Form: Store at -20°C for long-term storage.[6]
e In Solution (DMSO):
o Store at -80°C for up to 2 years.[7]

o Store at -20°C for up to 1 year.[7]
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It is recommended to prepare solutions fresh for use. If storage of solutions is necessary, they
should be aliquoted to avoid repeated freeze-thaw cycles.

Experimental Protocols

This section provides detailed methodologies for conducting forced degradation studies and for
the analysis of Preladenant-d3 using a stability-indicating HPLC method.

Forced Degradation Study Protocol

This protocol is designed to intentionally degrade Preladenant-d3 under various stress
conditions to identify potential degradation products and establish its degradation pathways, in
accordance with ICH guidelines.[3][4]
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Sample Preparation

Prepare Preladenant-d3 solution
(e.g., 1 mg/mL in appropriate solvent)

Expose aliquots to: Expose aliquots to: Expose aliquots tp: Expose aliquots to: Expose aliquots to:

Stress Conditions ‘;ICH Ql1A)

\ \

Acid Hydrolysis Base Hydrolysis < Oxidation Thermal Degradation Photolytic Degradation
(e.g., 0.1 M HCI, 60°C, 24h) (e.g., 0.1 M NaOH, 60°C, 24h) (e.g., 3% H202, RT, 24h) (Solid & Solution, 80°C, 48h) (ICH Q1B conditions)
Analysis
A

—>| Neutralize acidic/basic samples

Analyze all samples by
Stability-Indicating HPLC-UV

.

Characterize degradants by
LC-MS/MS

A
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HPLC System

\ 4
\ 4

Column Oven »| UV Detector

HPLC Pump » Autosampler Data Acquisition System

Chromatographic Conditions

Detection Wavelength:
254 nm

Injection Volume:
10 pL

Column Temperature:
30°C

Flow Rate:
1.0 mL/min

Mobile Phase:
Gradient elution with
(A) 0.1% Formic Acid in Water
(B) 0.1% Formic Acid in Acetonitrile

Column:
C18 (e.g., 4.6 x 150 mm, 5 pm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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